7-Bromo-3-O-acetyl Pregnenolone
7-Bromo-3-O-acetyl Pregnenolone
Brand Name:
Vulcanchem
CAS No.:
114417-65-1
VCID:
VC0125350
InChI:
InChI=1S/C23H33BrO3/c1-13(25)17-5-6-18-21-19(8-10-23(17,18)4)22(3)9-7-16(27-14(2)26)11-15(22)12-20(21)24/h12,16-21H,5-11H2,1-4H3/t16-,17-,18+,19+,20?,21+,22+,23-/m1/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)OC(=O)C)C)Br)C
Molecular Formula:
C23H33BrO3
Molecular Weight:
437.418
7-Bromo-3-O-acetyl Pregnenolone
CAS No.: 114417-65-1
Reference Standards
VCID: VC0125350
Molecular Formula: C23H33BrO3
Molecular Weight: 437.418
| CAS No. | 114417-65-1 |
|---|---|
| Product Name | 7-Bromo-3-O-acetyl Pregnenolone |
| Molecular Formula | C23H33BrO3 |
| Molecular Weight | 437.418 |
| IUPAC Name | [(3R,8S,9S,10R,13S,14S,17S)-17-acetyl-7-bromo-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C23H33BrO3/c1-13(25)17-5-6-18-21-19(8-10-23(17,18)4)22(3)9-7-16(27-14(2)26)11-15(22)12-20(21)24/h12,16-21H,5-11H2,1-4H3/t16-,17-,18+,19+,20?,21+,22+,23-/m1/s1 |
| Standard InChIKey | XBASGDGJPXJCNL-QONKENNESA-N |
| SMILES | CC(=O)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)OC(=O)C)C)Br)C |
| Synonyms | (3β)-3-(Acetyloxy)-7-bromo-pregn-5-en-20-one; 7-Bromo-3β-hydroxy-pregn-5-en-20-one Acetate |
| PubChem Compound | 71314211 |
| Last Modified | Nov 11 2021 |
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